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Compound of Interest

Compound Name: Forchlorfenuron-d5

Cat. No.: B590974 Get Quote

For researchers, scientists, and professionals in drug development, this technical guide

provides a comprehensive overview of the commercial availability, suppliers, and analytical

methodologies related to Forchlorfenuron-d5. This deuterated analog of Forchlorfenuron

serves as a critical internal standard for mass spectrometry-based quantitative analysis,

ensuring accuracy and precision in experimental results.

Commercial Suppliers and Quantitative Data
Forchlorfenuron-d5 is commercially available from several specialized chemical suppliers.

The following table summarizes the key quantitative data for the products offered by prominent

vendors.

Supplier
Product
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

C/D/N Isotopes D-7422 99 atom % D - 10 mg, 50 mg

LGC Standards CDN-D-7422 99 atom % D min 98% 10 mg

Biorbyt orb1403075 - -
0.05mg, 0.25mg,

1mg

Note: Pricing information is subject to change and should be confirmed with the respective

suppliers.
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Experimental Protocols: Analytical Methodologies
While specific research protocols for Forchlorfenuron-d5 are often application-dependent, its

primary use is as an internal standard in analytical methods for the quantification of

Forchlorfenuron. The following methodologies, originally developed for Forchlorfenuron, are

directly applicable when using Forchlorfenuron-d5 as an internal standard.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Extraction
The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in various matrices.

Workflow for QuEChERS Extraction:
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1. Homogenized Sample
(e.g., fruit, vegetable)

2. Add Acetonitrile and
Forchlorfenuron-d5 (Internal Standard)

3. Add QuEChERS Salts
(e.g., MgSO4, NaCl)

4. Vortex/Shake

5. Centrifuge

6. Collect Acetonitrile Supernatant

7. Dispersive SPE Cleanup
(e.g., PSA, C18)

8. Centrifuge

9. Final Extract for LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS sample preparation workflow.
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Methodology:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile and an appropriate amount of Forchlorfenuron-d5 solution as the

internal standard.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Vortex or shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Transfer the upper acetonitrile layer to a clean tube.

For cleanup, add dispersive solid-phase extraction (dSPE) sorbents (e.g., 150 mg primary

secondary amine (PSA), 900 mg MgSO₄).

Vortex for 30 seconds and centrifuge at ≥3000 rcf for 5 minutes.

The resulting supernatant is ready for LC-MS/MS analysis.[1]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
LC-MS/MS is the preferred analytical technique for the sensitive and selective quantification of

Forchlorfenuron, utilizing Forchlorfenuron-d5 as an internal standard.

LC-MS/MS Analytical Workflow:

1. Sample Injection 2. Chromatographic Separation
(e.g., C18 column) 3. Electrospray Ionization (ESI)

4. Q1: Precursor Ion Selection
(m/z 248 for Forchlorfenuron,

m/z 253 for Forchlorfenuron-d5)
5. Q2: Collision-Induced Dissociation 6. Q3: Product Ion Selection 7. Detection and Quantification

Click to download full resolution via product page
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Caption: LC-MS/MS analytical workflow.

Typical LC-MS/MS Parameters:

Parameter Value

LC Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile or Methanol with 0.1% formic acid

Gradient Gradient elution, optimized for separation

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5 - 10 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

Forchlorfenuron: e.g., 248 -> 129, 248 ->

155Forchlorfenuron-d5: e.g., 253 -> 129, 253 ->

155[1][2]

Signaling and Mode of Action
Forchlorfenuron is a synthetic cytokinin, a class of plant growth regulators. While

Forchlorfenuron-d5 is primarily used as an analytical standard, understanding the biological

role of the parent compound is crucial for researchers in plant science and agriculture.

Cytokinins play a central role in the regulation of cell division and differentiation.

Simplified Cytokinin Signaling Pathway:
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Caption: Simplified cytokinin signaling pathway.

This guide provides a foundational understanding of the commercial landscape and analytical

application of Forchlorfenuron-d5. Researchers are encouraged to consult the cited literature

for more detailed experimental conditions and to adapt these methodologies to their specific

research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b590974?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17763037/
https://pubmed.ncbi.nlm.nih.gov/17763037/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10417659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10417659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10417659/
https://www.benchchem.com/product/b590974#commercial-availability-and-suppliers-of-forchlorfenuron-d5
https://www.benchchem.com/product/b590974#commercial-availability-and-suppliers-of-forchlorfenuron-d5
https://www.benchchem.com/product/b590974#commercial-availability-and-suppliers-of-forchlorfenuron-d5
https://www.benchchem.com/product/b590974#commercial-availability-and-suppliers-of-forchlorfenuron-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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